Cas no 817162-53-1 (1,4-Butanediamine, N-(1,4-dioxaspiro[4.4]non-2-ylmethyl)-)

1,4-Butanediamine, N-(1,4-dioxaspiro[4.4]non-2-ylmethyl)- structure
817162-53-1 structure
Product name:1,4-Butanediamine, N-(1,4-dioxaspiro[4.4]non-2-ylmethyl)-
CAS No:817162-53-1
MF:C12H24N2O2
MW:228.331163406372
CID:703367
PubChem ID:71420869

1,4-Butanediamine, N-(1,4-dioxaspiro[4.4]non-2-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Butanediamine, N-(1,4-dioxaspiro[4.4]non-2-ylmethyl)-
    • N'-(1,4-dioxaspiro[4.4]nonan-3-ylmethyl)butane-1,4-diamine
    • 817162-53-1
    • N~1~-[(1,4-Dioxaspiro[4.4]nonan-2-yl)methyl]butane-1,4-diamine
    • N-(1,4-dioxaspiro[4.4]non-2-ylmethyl)butane-1,4-diamine
    • DTXSID00840049
    • Inchi: InChI=1S/C12H24N2O2/c13-7-3-4-8-14-9-11-10-15-12(16-11)5-1-2-6-12/h11,14H,1-10,13H2
    • InChI Key: BSVDKIROWZXIFH-UHFFFAOYSA-N
    • SMILES: C1CCC2(C1)OCC(O2)CNCCCCN

Computed Properties

  • Exact Mass: 228.183778013g/mol
  • Monoisotopic Mass: 228.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 56.5Ų

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